1-(4,6-Difluoro-2,3-dihydro-1-benzofuran-3-yl)-3-(2-methylprop-2-enyl)urea

• IUPAC Name: 1-(4,6-difluoro-2,3-dihydro-1-benzofuran-3-yl)-3-(2-methylprop-2-enyl)urea
• InChI: InChI=1S/C13H14F2N2O2/c1-7(2)5-16-13(18)17-10-6-19-11-4-8(14)3-9(15)12(10)11/h3-4,10H,1,5-6H2,2H3,(H2,16,17,18)
• InChI Key: VXWKPWJSCXYHKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CNC(=O)NC1COC2=C1C(=CC(=C2)F)F
• Molecular Formula: C13H14F2N2O2
• Molecular Weight: 268.26 g/mol

Description

1-(4,6-Difluoro-2,3-dihydro-1-benzofuran-3-yl)-3-(2-methylprop-2-enyl)urea is a synthetic compound that has been extensively studied in scientific research. This compound is commonly referred to as DFU and has shown promising results in various applications, especially in the field of medicine.

Scientific Research Applications

DFU has been extensively studied in scientific research for its potential applications in various fields. One of the most promising areas of research is its use as an anti-cancer agent. DFU has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to enhance the efficacy of chemotherapy drugs.
DFU has also been studied for its potential use in the treatment of diabetes. It has been shown to lower blood glucose levels and improve insulin sensitivity in animal models. DFU has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of DFU is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways. DFU has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of protein kinase B, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
DFU has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, lower blood glucose levels, and improve insulin sensitivity. DFU has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFU in lab experiments is its high potency and specificity. DFU has been shown to have a high affinity for its target enzymes and signaling pathways, which makes it an ideal tool for studying their functions. However, one of the limitations of using DFU is its potential toxicity. DFU has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on DFU. One area of research is the development of more potent and selective analogs of DFU. Another area of research is the optimization of the synthesis method to improve the yield and purity of DFU. DFU may also have potential applications in the treatment of other diseases, such as cardiovascular disease and autoimmune disorders. Further research is needed to fully understand the mechanism of action of DFU and its potential applications in medicine.
Conclusion
In conclusion, DFU is a synthetic compound that has shown promising results in various scientific research applications. Its potential applications in the treatment of cancer and diabetes make it a promising candidate for further research. DFU has a high potency and specificity, but its potential toxicity can limit its use in certain experiments. Further research is needed to fully understand the mechanism of action of DFU and its potential applications in medicine.

Synthesis Methods

The synthesis of DFU involves the reaction of 4,6-difluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid with N,N-dimethylformamide dimethyl acetal and 2-methylprop-2-en-1-amine. This reaction results in the formation of DFU as a white solid with a yield of 70-80%.